4-Methyloxepane-4-carbaldehyde

• Molecular Formula: C8H14O2
• Molecular Weight: 142.20 g/mol
• IUPAC Name: 4-methyloxepane-4-carbaldehyde
• InChI: InChI=1S/C8H14O2/c1-8(7-9)3-2-5-10-6-4-8/h7H,2-6H2,1H3
• InChI Key: ZQCUFCIGDOJPBY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCOCC1)C=O

Description

4-Methyloxepane-4-carbaldehyde is an aliphatic aldehyde featuring a seven-membered oxepane ring (a cyclic ether) with a methyl group and an aldehyde functional group both positioned at the 4-carbon (bridgehead position). Its molecular formula is C₇H₁₂O₂, with a molecular weight of 128.17 g/mol. However, specific applications remain underexplored in the literature provided.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyloxepane-4-carbaldehyde typically involves the cyclization of appropriate precursors under controlled conditions

Industrial Production Methods

In industrial settings, the production of 4-Methyloxepane-4-carbaldehyde can be achieved through large-scale oxidation processes. These processes often utilize catalysts to enhance the efficiency and yield of the desired product. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to ensure high purity and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

4-Methyloxepane-4-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be further oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form primary alcohols.

Substitution: The methyl group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are frequently used.

Substitution: Halogenating agents like bromine (Br₂) can be used for substitution reactions.

Major Products

Oxidation: 4-Methyloxepane-4-carboxylic acid.

Reduction: 4-Methyloxepane-4-methanol.

Substitution: Various halogenated derivatives.

Scientific Research Applications

4-Methyloxepane-4-carbaldehyde has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It serves as a precursor for the synthesis of biologically active compounds.

Medicine: Research is ongoing to explore its potential as an intermediate in the development of pharmaceuticals.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Methyloxepane-4-carbaldehyde involves its interaction with various molecular targets. The aldehyde group is highly reactive and can form covalent bonds with nucleophilic sites on proteins and other biomolecules. This reactivity is exploited in synthetic chemistry to create complex structures and in biological systems to study enzyme mechanisms and protein modifications.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table highlights key structural and functional differences between 4-Methyloxepane-4-carbaldehyde and related aldehydes:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Ring/Backbone Structure	Key Applications/Notes
4-Methyloxepane-4-carbaldehyde	C₇H₁₂O₂	128.17	Aldehyde, Ether	7-membered oxepane	Organic synthesis (hypothetical)
Hydroxyisohexyl 3-cyclohexene carboxaldehyde (Lyral)	C₁₃H₂₂O₂	210.31	Aldehyde, Alcohol	6-membered cyclohexene with substituents	Fragrances (known allergen)
4-Fluoro-3-methylbenzaldehyde	C₈H₇FO	138.14	Aldehyde, Fluorine, Methyl	Aromatic benzene ring	Pharmaceutical intermediates
4-Methoxycinnamaldehyde	C₁₀H₁₀O₂	162.19	Aldehyde, Methoxy, Alkene	Benzene with conjugated alkene	Flavoring agents

Key Observations:

• Ring Size and Flexibility : The oxepane ring in 4-Methyloxepane-4-carbaldehyde offers greater conformational flexibility compared to the rigid cyclohexene (Lyral) or aromatic systems. This may influence its reactivity in ring-opening or nucleophilic addition reactions.
• Functional Group Positioning : The aldehyde in the oxepane derivative is at a bridgehead position, which may introduce steric hindrance, unlike the more accessible aldehydes in aromatic or cyclohexene-based analogs.
• Electron Effects : Aromatic aldehydes (e.g., 4-Fluoro-3-methylbenzaldehyde) benefit from electron-withdrawing groups (fluorine) that stabilize the aldehyde via resonance, whereas the oxepane compound’s aldehyde is influenced by the electron-donating ether oxygen.

Reactivity and Stability

• Aldehyde Reactivity : Aliphatic aldehydes like 4-Methyloxepane-4-carbaldehyde are generally more prone to oxidation and nucleophilic attack than aromatic aldehydes due to the absence of resonance stabilization .
• Thermal Stability : The oxepane ring’s strain (less than cyclopropane but more than cyclohexane) may lead to moderate thermal stability, whereas aromatic aldehydes (e.g., 4-Methoxycinnamaldehyde) exhibit high stability due to conjugation .
• Synthetic Utility : Lyral’s cyclohexene backbone allows for Diels-Alder reactions, while the oxepane derivative’s ether linkage could facilitate acid-catalyzed ring-opening to form diols or esters.

Hazard and Handling Considerations

• Lyral : Classified as a skin sensitizer in fragrances, requiring strict labeling under EU regulations.
• 4-Methylacetophenone Azine : Limited toxicological data available; precautions include avoiding inhalation (P261) and contact (P262).

Biological Activity

4-Methyloxepane-4-carbaldehyde is a cyclic aldehyde with potential biological activity. Its structure features a methyloxepane ring, which may contribute to various pharmacological effects. This article reviews the existing literature on the biological activities of 4-Methyloxepane-4-carbaldehyde, focusing on its antibacterial, anti-inflammatory, and anticancer properties, along with relevant case studies and research findings.

Antibacterial Activity

Research indicates that compounds with similar structures to 4-Methyloxepane-4-carbaldehyde exhibit significant antibacterial properties. For instance, derivatives of cyclic aldehydes have shown effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli . A study highlighted that modifications in the aldehyde group can enhance antibacterial potency, suggesting that 4-Methyloxepane-4-carbaldehyde could also possess similar activities.

Table 1: Antibacterial Activity of Related Compounds

Compound Name	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
5-{1-[(4-chlorophenyl)sulfonyl]}	S. aureus	0.5 µg/mL
Tetrahydropyran-4-carbaldehyde	E. coli	1.0 µg/mL
4-Methyloxepane-4-carbaldehyde (hypothetical)	S. typhi	TBD

Anti-inflammatory Activity

The anti-inflammatory potential of cyclic aldehydes has been documented in various studies. For example, compounds similar to 4-Methyloxepane-4-carbaldehyde have demonstrated the ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 in vitro . The mechanism often involves the modulation of NF-kB signaling pathways, which are critical in inflammatory responses.

Case Study:
In a recent study, a compound structurally related to 4-Methyloxepane-4-carbaldehyde was tested for its anti-inflammatory effects in a mouse model of acute inflammation. The results showed a significant reduction in paw edema and inflammatory markers compared to control groups .

Anticancer Activity

Cyclic aldehydes have also been investigated for their anticancer properties. Preliminary studies suggest that 4-Methyloxepane-4-carbaldehyde may induce apoptosis in cancer cells through mechanisms involving oxidative stress and mitochondrial dysfunction .

Table 2: Anticancer Activity of Related Compounds

Compound Name	Cancer Cell Line	IC50 (µM)
Cyclic Aldehyde A	MCF7 (Breast Cancer)	15
Cyclic Aldehyde B	A549 (Lung Cancer)	20
4-Methyloxepane-4-carbaldehyde (hypothetical)	TBD	TBD

The biological activity of 4-Methyloxepane-4-carbaldehyde can be attributed to several mechanisms:

• Interaction with Enzymes: The aldehyde group can interact with amino acids in enzymes, potentially inhibiting their activity.
• Oxidative Stress Induction: Similar compounds have been shown to increase reactive oxygen species (ROS), leading to apoptosis in cancer cells.
• Cytokine Modulation: The compound may influence the production of pro-inflammatory cytokines, thereby reducing inflammation.

Q & A

Q. What are the primary synthetic routes for 4-Methyloxepane-4-carbaldehyde, and how can reaction conditions be optimized?

• Methodological Answer : Common synthetic approaches involve oxidation of 4-methyloxepane-4-methanol using oxidizing agents like pyridinium chlorochromate (PCC) or Swern oxidation reagents. Alternatively, nucleophilic substitution of 4-methyloxepane derivatives with formylating agents (e.g., DMF/POCl₃) can yield the aldehyde. Optimization requires monitoring reaction temperature (typically −10°C to 25°C), solvent polarity (e.g., dichloromethane for PCC), and stoichiometric ratios. For characterization, use NMR (¹H, ¹³C) to confirm aldehyde proton resonance (~9-10 ppm) and IR for C=O stretching (~1700 cm⁻¹) .

Q. How can researchers validate the purity of 4-Methyloxepane-4-carbaldehyde after synthesis?

• Methodological Answer : Purity validation involves:

• Chromatography : HPLC with a C18 column (mobile phase: acetonitrile/water, 70:30 v/v) to assess retention time consistency.
• Spectroscopy : Compare NMR spectra (e.g., absence of alcohol or ketone impurities) with literature data.
• Physical Properties : Measure melting point (if crystalline) or refractive index (for liquids). Cross-reference with PubChem or CAS databases for expected values .

Q. What are the key reactivity patterns of the aldehyde group in 4-Methyloxepane-4-carbaldehyde?

• Methodological Answer : The aldehyde group undergoes:

• Nucleophilic Addition : React with Grignard reagents to form secondary alcohols.
• Oxidation : Convert to carboxylic acids using KMnO₄ in acidic conditions.
• Reduction : Use NaBH₄ or LiAlH₄ to yield 4-methyloxepane-4-methanol.
  Steric hindrance from the oxepane ring may slow reactions compared to linear aldehydes. Monitor progress via TLC (silica gel, hexane/ethyl acetate eluent) .

Advanced Research Questions

Q. How can computational modeling predict the regioselectivity of 4-Methyloxepane-4-carbaldehyde in cycloaddition reactions?

• Methodological Answer : Use density functional theory (DFT) with Gaussian or ORCA software to calculate frontier molecular orbitals (FMOs). The aldehyde’s LUMO energy and spatial orientation determine reactivity in [4+2] cycloadditions. Compare with analogs like 2-Ethyloxane-4-carbaldehyde (InChI: CCC1CC(CCO1)C=O) to assess steric/electronic effects. Validate predictions experimentally via kinetic studies and product isolation .

Q. What strategies resolve contradictions in reported reaction yields for 4-Methyloxepane-4-carbaldehyde synthesis?

• Methodological Answer : Systematic analysis includes:

• Variable Screening : Use design of experiments (DoE) to test parameters (temperature, catalyst loading, solvent).
• Byproduct Identification : Employ GC-MS or LC-MS to detect side products (e.g., over-oxidation to carboxylic acids).
• Cross-Validation : Replicate literature methods under controlled conditions to isolate variables (e.g., moisture sensitivity of reagents) .

Q. How does the oxepane ring’s conformation influence the aldehyde’s reactivity in stereoselective transformations?

• Methodological Answer : Perform conformational analysis via NMR (NOESY) or X-ray crystallography to determine chair vs. boat ring conformations. For example, a chair conformation may position the aldehyde group equatorially, reducing steric hindrance in nucleophilic attacks. Compare with 2-Methyloxane-4-carbaldehyde to evaluate ring size effects on reaction outcomes .